![molecular formula C12H21F3N2O3 B6184420 N-[2-(azepan-1-yl)ethyl]acetamide, trifluoroacetic acid CAS No. 2624135-61-9](/img/new.no-structure.jpg)
N-[2-(azepan-1-yl)ethyl]acetamide, trifluoroacetic acid
Overview
Description
N-[2-(azepan-1-yl)ethyl]acetamide, trifluoroacetic acid is a chemical compound with the molecular formula C12H21F3N2O3 and a molecular weight of 298.31 g/mol . This compound is often used in various scientific research applications due to its unique chemical properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of N-[2-(azepan-1-yl)ethyl]acetamide, trifluoroacetic acid typically involves the reaction of azepane with ethyl acetate under controlled conditions. The reaction is carried out in the presence of a catalyst, such as trifluoroacetic acid, which facilitates the formation of the desired product .
Industrial Production Methods
Industrial production of this compound follows a similar synthetic route but on a larger scale. The process involves the use of industrial-grade reagents and catalysts to ensure high yield and purity. The reaction conditions, such as temperature and pressure, are optimized to maximize the efficiency of the production process .
Chemical Reactions Analysis
Types of Reactions
N-[2-(azepan-1-yl)ethyl]acetamide, trifluoroacetic acid undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.
Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride.
Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups under specific conditions.
Common Reagents and Conditions
Oxidation: Potassium permanganate, hydrogen peroxide; typically carried out at room temperature.
Reduction: Lithium aluminum hydride; reactions are usually performed under an inert atmosphere.
Substitution: Various halogenating agents; reactions are conducted under controlled temperatures to prevent side reactions.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce primary amines .
Scientific Research Applications
N-[2-(azepan-1-yl)ethyl]acetamide, trifluoroacetic acid is utilized in several scientific research fields, including:
Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.
Biology: Employed in the study of biochemical pathways and enzyme interactions.
Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.
Industry: Used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism of action of N-[2-(azepan-1-yl)ethyl]acetamide, trifluoroacetic acid involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and influencing various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context of use .
Comparison with Similar Compounds
Similar Compounds
- N-[2-(azepan-1-yl)ethyl]acetamide
- N-[2-(azepan-1-yl)ethyl]methacrylate
- N-[2-(azepan-1-yl)ethyl]propionamide
Uniqueness
N-[2-(azepan-1-yl)ethyl]acetamide, trifluoroacetic acid stands out due to its trifluoroacetate group, which imparts unique chemical properties such as increased stability and reactivity. This makes it particularly valuable in specific research and industrial applications where these properties are advantageous .
Properties
CAS No. |
2624135-61-9 |
|---|---|
Molecular Formula |
C12H21F3N2O3 |
Molecular Weight |
298.3 |
Purity |
95 |
Origin of Product |
United States |
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